7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline
Overview
Description
7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline, a tetrahydroisoquinoline (THIQ) derivative, is a potent reversible inhibitor of phenylethanolamine N-methyltransferase . It has a molecular weight of 202.08 and a chemical formula of C9H9Cl2N . It can be used in research on psychiatric disorders related to Alzheimer’s disease and Parkinson’s disease .
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline, focusing on unique applications:
PNMT Inhibition for Neurodegenerative Disorders
This compound acts as a selective inhibitor of phenylethanolamine N-methyltransferase (PNMT), with a Ki value of 0.3 μM. It is used in research related to psychiatric disorders and neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease .
Potential Anticancer Activity
The structural derivatives of this compound may exhibit anticancer properties. The nature and position of substituents on the tetrahydroisoquinoline core can influence its biological activity .
C(1)-functionalization in Catalysis
Heterogeneous catalysts have been explored for the C(1)-functionalization of tetrahydroisoquinolines (THIQs) with alkynes. This compound could be involved in such catalytic processes .
Interaction with CNS Depressants
7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline may increase the central nervous system depressant activities when combined with certain drugs like Buprenorphine .
Chemical Properties and Synthesis
This compound’s chemical properties such as melting point, boiling point, density, molecular formula, and weight are essential for its application in various synthesis processes .
Secondary Amine Applications
As a derivative of tetrahydroisoquinoline, which is a secondary amine, it may be involved in reactions typical for amines, such as forming amides or reacting with aldehydes to form Schiff bases .
Future Directions
properties
IUPAC Name |
5,8-dichloro-1,2,3,4-tetrahydroisoquinolin-7-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Cl2N2/c10-7-3-8(12)9(11)6-4-13-2-1-5(6)7/h3,13H,1-2,4,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISCJYBRPWMKYDW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C(C(=CC(=C21)Cl)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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